Cas no 478065-88-2 ((E)-[(4-Chlorophenyl)methoxy][(2-{[(4-chlorophenyl)methyl]sulfanyl}quinolin-3-yl)methylidene]amine)

• Product Name: (E)-[(4-Chlorophenyl)methoxy][(2-{[(4-chlorophenyl)methyl]sulfanyl}quinolin-3-yl)methylidene]amine
• CAS No: 478065-88-2
• MF: C₂₄H₁₈Cl₂N₂OS
• MW: 453.383522510529
• CID: 5695615
• PubChem ID: 9612392
• Update Time: 2023-10-14

(E)-[(4-Chlorophenyl)methoxy][(2-{[(4-chlorophenyl)methyl]sulfanyl}quinolin-3-yl)methylidene]amine Chemical and Physical Properties

Names and Identifiers

• (E)-N-[(4-chlorophenyl)methoxy]-1-[2-[(4-chlorophenyl)methylsulfanyl]quinolin-3-yl]methanimine
• (E)-[(4-chlorophenyl)methoxy][(2-{[(4-chlorophenyl)methyl]sulfanyl}quinolin-3-yl)methylidene]amine
• AKOS005098828
• 6R-1520
• 478065-88-2
• 2-[(4-chlorobenzyl)sulfanyl]-3-quinolinecarbaldehyde O-(4-chlorobenzyl)oxime
• 3-Quinolinecarboxaldehyde, 2-[[(4-chlorophenyl)methyl]thio]-, O-[(4-chlorophenyl)methyl]oxime
• (E)-[(4-Chlorophenyl)methoxy][(2-{[(4-chlorophenyl)methyl]sulfanyl}quinolin-3-yl)methylidene]amine

• Inchi： 1S/C24H18Cl2N2OS/c25-21-9-5-17(6-10-21)15-29-27-14-20-13-19-3-1-2-4-23(19)28-24(20)30-16-18-7-11-22(26)12-8-18/h1-14H,15-16H2/b27-14+
• InChI Key： CWOJWAXJNPNGLL-MZJWZYIUSA-N
• SMILES： ClC1C=CC(=CC=1)CSC1=C(/C=N/OCC2C=CC(=CC=2)Cl)C=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 452.0516898g/mol
• Monoisotopic Mass: 452.0516898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 609.1±65.0 °C(Predicted)
• pka: 1.38±0.61(Predicted)